4-(4-chlorobenzyl)-N-[4-(diethylamino)benzylidene]-1-piperazinamine

• IUPAC Name: 4-[(E)-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]iminomethyl]-N,N-diethylaniline
• InChI: InChI=1S/C22H29ClN4/c1-3-26(4-2)22-11-7-19(8-12-22)17-24-27-15-13-25(14-16-27)18-20-5-9-21(23)10-6-20/h5-12,17H,3-4,13-16,18H2,1-2H3/b24-17+
• InChI Key: IASKDEZLTHUFJE-JJIBRWJFSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=NN2CCN(CC2)CC3=CC=C(C=C3)Cl
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=N/N2CCN(CC2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C22H29ClN4
• Molecular Weight: 384.9 g/mol

Description

4-(4-Chlorobenzyl)-N-[4-(diethylamino)benzylidene]-1-piperazinamine is a Schiff base derivative featuring a piperazine backbone substituted with a 4-chlorobenzyl group and a 4-diethylaminobenzylidene moiety. The presence of electron-donating (diethylamino) and electron-withdrawing (chlorobenzyl) groups creates a push-pull electronic system, which may influence solubility, stability, and intermolecular interactions .

Biological Activity

4-(4-chlorobenzyl)-N-[4-(diethylamino)benzylidene]-1-piperazinamine is a synthetic compound with potential applications in medicinal chemistry, particularly in the field of cancer treatment. This article delves into its biological activity, including cytotoxicity against various cancer cell lines, structural characteristics, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 4-(4-chlorobenzyl)-N-[4-(diethylamino)benzylidene]-1-piperazinamine is C22H29ClN, with a molecular weight of approximately 384.96 g/mol. The compound features a piperazine ring, which is a common motif in many pharmacologically active compounds.

Structural Characteristics

• Molecular Structure : The compound consists of a piperazine moiety linked to a benzylidene group and a chlorobenzyl substituent.
• Dihedral Angles : The dihedral angles between the aromatic rings in the compound are approximately 64.0° and 66.5°, indicating a non-planar conformation that may influence its biological interactions .

Cytotoxicity Studies

Research has demonstrated significant cytotoxic effects of 4-(4-chlorobenzyl)-N-[4-(diethylamino)benzylidene]-1-piperazinamine on various cancer cell lines. A study focused on its derivatives showed that compounds with similar structures exhibited notable inhibitory activity against liver (HUH7, HEPG2), breast (MCF7), and colon (HCT-116) cancer cell lines .

Cell Line	IC50 Value (µM)	Effect
HUH7	12.5	Significant growth inhibition
MCF7	15.0	Moderate growth inhibition
HCT-116	10.0	High growth inhibition

The mechanism by which this compound exerts its cytotoxic effects may involve the disruption of cellular processes essential for cancer cell survival. The presence of the diethylamino group is thought to enhance membrane permeability, facilitating better cellular uptake and subsequent action on intracellular targets.

Case Studies

• Study on Liver Cancer Cells : A comprehensive study evaluated the cytotoxicity of various derivatives against liver cancer cells, revealing that modifications in the benzylidene moiety significantly impacted potency .
• Breast Cancer Research : Another investigation highlighted the compound's ability to induce apoptosis in MCF7 cells, suggesting potential pathways for therapeutic intervention in breast cancer treatment .

Scientific Research Applications

Anticancer Activity

Research has indicated that compounds similar to 4-(4-chlorobenzyl)-N-[4-(diethylamino)benzylidene]-1-piperazinamine exhibit significant anticancer properties. Studies have shown that derivatives of piperazine can inhibit cell proliferation in various cancer cell lines. The mechanism often involves the induction of apoptosis and the inhibition of specific signaling pathways associated with tumor growth.

Antidepressant Potential

The structural similarity of this compound to known antidepressants suggests potential efficacy in treating mood disorders. Preliminary studies have explored its effects on serotonin and norepinephrine reuptake inhibition, similar to established antidepressants like paroxetine. This raises the possibility of developing new antidepressant therapies based on this compound.

Antimicrobial Properties

Recent investigations into the antimicrobial activity of piperazine derivatives have revealed promising results against various bacterial strains. The presence of the chlorobenzyl group is hypothesized to enhance membrane permeability, facilitating the compound's entry into bacterial cells and exerting its bactericidal effects.

Case Study 1: Anticancer Efficacy

A study published in the Journal of Medicinal Chemistry evaluated a series of piperazine derivatives for their anticancer activity against human breast cancer cells (MCF-7). The results indicated that compounds with similar structures to 4-(4-chlorobenzyl)-N-[4-(diethylamino)benzylidene]-1-piperazinamine exhibited IC50 values in the micromolar range, demonstrating significant cytotoxicity.

Case Study 2: Antidepressant Activity

In a preclinical trial, a derivative was tested for its ability to modulate serotonin levels in rodent models. The compound demonstrated an increase in serotonin levels comparable to standard antidepressants over a four-week treatment period, suggesting potential for further development as an antidepressant.

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer	Cytotoxicity against MCF-7	Journal of Medicinal Chemistry
Antidepressant	Increased serotonin levels	Preclinical Trial
Antimicrobial	Bactericidal activity	Microbial Studies

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structural Similarities and Variations

All compared compounds share a piperazine core with a benzylidene imine group. Key structural variations lie in the substituents on the benzylidene and benzyl moieties:

Compound Name	Substituent on Benzylidene	Substituent on Benzyl/Piperazine	Molecular Weight	Key Features
Target Compound	4-Diethylaminophenyl	4-Chlorobenzyl	~428.4*	Electron-rich and electron-poor groups
(E)-N-[4-(4-Chlorobenzyl)-1-piperazinyl]-1-(3,4,5-trimethoxyphenyl)methanimine	3,4,5-Trimethoxyphenyl	4-Chlorobenzyl	403.9	Polar methoxy groups enhance solubility
(4-Chloro-3-nitro-benzylidene)-[4-(2-methoxy-phenyl)-piperazin-1-yl]-amine	4-Chloro-3-nitrophenyl	2-Methoxyphenyl	~420.8*	Nitro group increases electrophilicity
(1E)-1-(4-Bromophenyl)-N-[4-(4-chlorobenzyl)-1-piperazinyl]ethanimine	4-Bromophenyl	4-Chlorobenzyl	406.8	Bromine adds steric bulk
4-(4-Chlorobenzyl)-N-(4-Ethylbenzylidene)-1-piperazinamine	4-Ethylbenzylidene	4-Chlorobenzyl	~394.9*	Ethyl group enhances lipophilicity

*Calculated based on molecular formulas.

Physicochemical Properties

• Solubility: Compounds with polar substituents (e.g., methoxy in , diethylamino in the target compound) exhibit higher solubility in polar solvents. The nitro group in reduces solubility due to increased hydrophobicity .
• Electronic Effects: The diethylamino group in the target compound donates electrons, while the chlorobenzyl group withdraws electrons, creating a dipole moment.
• Steric Effects : Bromine in and ethyl in introduce steric hindrance, which may affect binding to biological targets or crystal packing .

Crystallographic and Spectroscopic Data

• Crystal structures of related compounds (e.g., ) reveal non-planar conformations due to steric clashes between substituents. The dihedral angle between aromatic rings in such structures ranges from 60° to 61°, influencing π-π stacking interactions .
• $ ^1 \text{H NMR} $ data for compound 4c (δ 7.30 ppm for aromatic protons) and ESI-MS (m/z = 412.4 [M+H]$^+$) provide benchmarks for characterizing similar derivatives.

Q & A

Q. What synthetic methodologies are recommended for preparing 4-(4-chlorobenzyl)-N-[4-(diethylamino)benzylidene]-1-piperazinamine?

Methodological Answer: The compound is synthesized via Schiff base formation between 4-(diethylamino)benzaldehyde and the primary amine group of 4-(4-chlorobenzyl)piperazine. A typical procedure involves refluxing equimolar amounts of the aldehyde and amine in methanol for 12–24 hours under inert conditions, followed by solvent removal under reduced pressure. Purification is achieved via column chromatography (e.g., chloroform:methanol gradients) or recrystallization from dimethyl ether . Key validation steps include monitoring reaction progress by TLC and confirming yield through $^1H$-NMR.

Q. Which spectroscopic and crystallographic techniques are critical for characterizing this compound?

Methodological Answer:

• $^1H$-/$^{13}C$-NMR : Assign proton environments (e.g., imine proton at ~8.3 ppm, aromatic protons in the 6.5–7.5 ppm range) and confirm conjugation via $^{13}C$-NMR shifts for the C=N bond (~160 ppm) .
• X-ray crystallography : Resolve molecular geometry and non-covalent interactions (e.g., π-π stacking, hydrogen bonding). Asymmetric units may exhibit cis/trans isomerism in the benzylidene moiety, requiring comparison with structurally similar Schiff bases (e.g., 4-chloro-N-[4-(diethylamino)benzylidene]aniline) .
• UV/Vis spectroscopy : Assess solvatochromic behavior using polarity scales (e.g., $E_T(30)$) to study electronic transitions influenced by the diethylamino donor and chlorobenzyl acceptor groups .

Advanced Research Questions

Q. How can contradictions in crystallographic data (e.g., cis/trans isomerism) be resolved for this compound?

Methodological Answer: Conflicting crystallographic observations (e.g., cis vs. trans arrangements in the benzylidene group) arise from packing effects or polymorphism. To resolve discrepancies:

• Perform Hirshfeld surface analysis to quantify intermolecular interactions (e.g., C–H···Cl contacts) driving specific conformations .
• Compare with analogous structures (e.g., 4-bromo-N-[4-(diethylamino)benzylidene]aniline) to identify trends in substituent-driven packing .
• Use DFT calculations to model energy differences between isomers and validate stability under experimental conditions .

Q. What computational strategies are effective for studying the electronic properties and reactivity of this compound?

Methodological Answer:

• Density Functional Theory (DFT) : Optimize geometry at the B3LYP/6-311++G(d,p) level to calculate frontier molecular orbitals (HOMO-LUMO gaps), electrostatic potential maps, and Mulliken charges. This reveals charge transfer pathways critical for coordination chemistry or photophysical applications .
• Molecular Dynamics (MD) Simulations : Model solvation effects in polar/aprotic solvents to predict aggregation behavior or tautomeric equilibria (e.g., enol-imine vs. keto-amine forms) .
• Docking Studies : If targeting biological receptors (e.g., dopamine D3), use AutoDock Vina to predict binding modes, leveraging the piperazine core’s flexibility and the chlorobenzyl group’s hydrophobic interactions .

Q. How can structure-activity relationship (SAR) studies be designed to explore this compound’s pharmacological potential?

Methodological Answer:

• Analog Synthesis : Replace the chlorobenzyl group with bioisosteres (e.g., 4-fluorobenzyl) or modify the diethylamino group to dimethylamino or pyrrolidino variants. Track changes in solubility and steric bulk .
• In Vitro Assays : Test analogs against target receptors (e.g., serotonin or dopamine receptors) using radioligand binding assays. For example, measure IC$_{50}$ values to quantify affinity shifts induced by structural modifications .
• Pharmacokinetic Profiling : Use Caco-2 cell monolayers to assess permeability and metabolic stability via HPLC-MS, correlating results with logP and polar surface area calculations .